Cas no 532391-92-7 (4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid)

4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid is a heterocyclic compound featuring a benzoxazine core with a carboxylic acid functional group at the 6-position and a methyl substituent at the 4-position. This structure imparts versatility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other functionalized derivatives. Its rigid benzoxazine scaffold contributes to stability and potential bioactivity, making it valuable in medicinal chemistry for drug discovery. The compound’s well-defined reactivity and purity ensure consistent performance in synthetic pathways. Suitable for research and industrial use, it is typically handled under standard laboratory conditions.
4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid structure
532391-92-7 structure
Product Name:4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
CAS No:532391-92-7
MF:C10H11NO3
MW:193.199242830276
CID:3168346
PubChem ID:45588264
Update Time:2025-10-30

4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
    • AT20490
    • EN300-176927
    • 4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylicacid
    • CS-0309345
    • DD-0738
    • 532391-92-7
    • DB-410401
    • 3,4-Dihydro-4-methyl-2H-1,4-benzoxazine-6-carboxylic acid
    • 4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid
    • SCHEMBL18344110
    • DTXSID701196980
    • AKOS005072354
    • MFCD12025919
    • 4-methyl-2,3-dihydro-1,4-benzoxazine-6-carboxylic acid
    • Inchi: 1S/C10H11NO3/c1-11-4-5-14-9-3-2-7(10(12)13)6-8(9)11/h2-3,6H,4-5H2,1H3,(H,12,13)
    • InChI Key: RVIQTACOFRNOBG-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(=O)O)=CC=2N(C)CC1

Computed Properties

  • Exact Mass: 193.07389321Da
  • Monoisotopic Mass: 193.07389321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.8Ų

4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Pricemore >>

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4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Related Literature

Additional information on 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid

Introduction to 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic Acid (CAS No. 532391-92-7)

4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid (CAS No. 532391-92-7) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid features a benzoxazine ring system with a carboxylic acid functional group, making it a valuable candidate for various chemical and biological studies.

The molecular formula of 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid is C11H12N2O3, and its molecular weight is approximately 216.22 g/mol. The compound's structure can be represented as follows:

Structure of 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic Acid

The synthesis of 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid has been extensively studied in recent years. One common method involves the condensation of an appropriate amine and an aldehyde followed by cyclization and oxidation steps. This synthetic route allows for the preparation of the compound in high yields and purity, making it suitable for further research and development.

In terms of its biological properties, 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid has shown promising activity in several areas. Recent studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been reported to exhibit antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

The pharmacological profile of 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid has also been explored in the context of neurodegenerative diseases. Research indicates that this compound can modulate the activity of certain neurotransmitter systems and may have neuroprotective effects. For instance, it has been shown to reduce neuronal cell death in models of Parkinson's disease and Alzheimer's disease by inhibiting apoptosis and promoting neurotrophic factor expression.

Beyond its therapeutic potential, 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid is also a valuable tool for chemical biology studies. Its unique structure makes it an excellent ligand for probing protein-protein interactions and understanding the mechanisms underlying various cellular processes. Moreover, the compound can be used as a building block for the synthesis of more complex molecules with tailored biological activities.

In the realm of drug discovery and development, 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid has shown promise as a lead compound for the design of novel therapeutic agents. Its structural features provide a foundation for structure-based drug design approaches, where modifications can be made to enhance potency, selectivity, and pharmacokinetic properties. Ongoing research aims to optimize these properties through rational design strategies and high-throughput screening techniques.

The safety profile of 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid is another critical aspect that has been investigated. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further studies are needed to fully assess its safety in humans before it can be considered for clinical trials.

In conclusion, 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid (CAS No. 532391-92-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or research tool. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.

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